2,4-Diaminoanisole dihydrochloride

• CAS: 614-94-8
• Synonyms: 2,4-diaminoanisole dihydrochloride
• Molecular Formula: C7H11ClN2O
• Molecular Weight: 174.63 g/mol
• SMILES: COC1=C(C=C(C=C1)N)N.Cl
• InChI: InChI=1S/C7H10N2O.ClH/c1-10-7-3-2-5(8)4-6(7)9;/h2-4H,8-9H2,1H3;1H
• InChIKey: PGDQDXKDZCAKLA-UHFFFAOYSA-N
• Solubility: Soluble in wate

Formulators and analytical labs require a stable, validated coupler standard-generic m-phenylenediamine derivatives exhibit divergent genotoxicity profiles. 2,4-Diaminoanisole dihydrochloride (CAS 614-94-8) is the compound-specific reference standard for regulatory method compliance and safety-by-design studies. • >99.0% purity by neutralization titration; verified for LC-ESI-MS/MS and HPLC quantification per SN/T 3529-2013. • IARC Group 2B carcinogen with defined dermal absorption (2-4%); benchmarked in Ames time-course mutagenicity testing. • Available in 1 g-25 g research quantities from certified inventory; ships ambient, store under inert gas.

2,4-Diaminoanisole Dihydrochloride: Identity and Procurement Profile

2,4-Diaminoanisole dihydrochloride (CAS 614-94-8), also known as 4-methoxy-1,3-phenylenediamine dihydrochloride, is the hydrochloride salt of an aromatic amine primarily utilized as a coupler in oxidative hair and fur dye formulations [1]. The compound appears as a colorless to light gray/orange crystalline powder with a molecular weight of 211.09 g/mol and is classified by IARC as Group 2B (possibly carcinogenic to humans) based on sufficient evidence of carcinogenicity in experimental animals [2].

1

Analytical reference standard workflow for HPLC, LC-MS/MS method development and validation

2

High-purity hydrochloride salt (>99.0%) for calibration and quantification Specification review: purity basis by neutralization titration

3

Oxidative hair dye formulation research and mutagenicity screening studies IARC Group 2B: requires appropriate safety protocols

• [1] CDC - NIOSH Pocket Guide to Chemical Hazards: 2,4-Diaminoanisole (and its salts). CAS No. 615-05-4. Centers for Disease Control and Prevention, 2019. View Source
• [2] IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, Volume 79: Some Thyrotropic Agents. International Agency for Research on Cancer, 2001. Summary of Data Reported and Evaluation. View Source

2,4-Diaminoanisole Dihydrochloride: Substitution Risks

Generic substitution among m-phenylenediamine derivatives or salt forms is inadvisable due to documented divergences in genotoxicity profiles, chemical stability requirements, and analytical utility. While 2,4-diaminoanisole dihydrochloride and its sulfate counterpart share a common parent amine, their physicochemical handling properties differ substantially . Furthermore, direct comparative mutagenicity testing in oxidative hair dye mixtures demonstrates that the dihydrochloride salt exhibits a distinct time-dependent mutagenic potential relative to alternative coupler formulations [1]. These differences directly impact formulation safety evaluations, analytical method development, and regulatory compliance, making compound-specific procurement essential rather than relying on assumed interchangeability.

Salt form Free base or sulfate salt may differ in purity specification and hygroscopicity, potentially shifting analytical method performance.

Genotoxicity Mutagenicity profile in oxidative hair dye mixtures may not transfer across m-phenylenediamine analogs; compound-specific data should be reviewed.

Stability Light-sensitive and hygroscopic; inert-gas storage requirement may not apply to other salt forms, limiting direct interchangeability.

• [1] Burnett, C., et al. 'Studies on the potential mutagenicity of p-phenylenediamine in oxidative hair dye mixtures.' Mutation Research/Fundamental and Molecular Mechanisms of Mutagenesis, 1990, 241(3), 313-323. View Source

2,4-Diaminoanisole Dihydrochloride: Evidence vs. Analogs

Comparative Mutagenicity in Ames Test

In a head-to-head comparison of oxidative hair dye mixtures containing p-phenylenediamine dihydrochloride and various couplers, 2,4-diaminoanisole dihydrochloride exhibited 'very strong' mutagenic effects in the Ames test at 0 or 0.5 h preincubation, whereas a recently developed alternative coupler demonstrated 'not mutagenic' results even after up to 7 h preincubation [1]. This direct comparative data establishes that the dihydrochloride salt of 2,4-diaminoanisole carries a substantially higher mutagenic potential under oxidative hair dye conditions than alternative coupler formulations tested in parallel.

Ames mutagenicity

Head-to-head

Target: very strong mutagenicity at 0–0.5 h preincubation. Comparator: not mutagenic at up to 7 h preincubation.

Supports formulation safety assessment and coupler selection review.

Ames test in oxidative hair dye mixtures at 37°C.

Evidence Dimension	Mutagenicity in Ames test (Salmonella typhimurium)
Target Compound Data	'Very strong' mutagenic effects at 0-0.5 h preincubation
Comparator Or Baseline	Alternative coupler formulation: 'not mutagenic' at up to 7 h preincubation
Quantified Difference	Target compound produces very strong mutagenicity immediately; comparator remains non-mutagenic for at least 7 h
Conditions	Oxidative hair dye mixtures with p-phenylenediamine dihydrochloride, preincubation at 37°C, Ames test

Why This Matters

This differential mutagenicity profile is critical for formulation safety assessment and for selecting appropriate couplers to minimize genotoxic risk in oxidative hair dye development.

• [1] Burnett, C., et al. 'Studies on the potential mutagenicity of p-phenylenediamine in oxidative hair dye mixtures.' Mutation Research/Fundamental and Molecular Mechanisms of Mutagenesis, 1990, 241(3), 313-323. View Source

Purity and Analytical Grade Comparison

Commercially available 2,4-diaminoanisole dihydrochloride (CAS 614-94-8) is routinely supplied with a guaranteed minimum purity of >99.0% (determined by neutralization titration), as specified by TCI and other suppliers . In contrast, the free base 2,4-diaminoanisole (CAS 615-05-4) and the sulfate salt (CAS 39156-41-7) are commonly offered at lower minimum purity specifications (e.g., 95-98%) . This 4-5% absolute purity differential is critical for applications requiring high-fidelity analytical reference standards, where the dihydrochloride salt serves as a superior calibration material due to its higher assay specification.

Purity specification

Data to verify

Dihydrochloride salt: >99.0% (titration). Free base: 95–98%; sulfate: ≥98%.

Higher purity supports analytical reference standard selection.

Based on vendor specifications; independent verification recommended.

Evidence Dimension	Minimum purity specification
Target Compound Data	>99.0% (neutralization titration)
Comparator Or Baseline	2,4-Diaminoanisole free base: 95-98%; 2,4-Diaminoanisole sulfate: ≥98%
Quantified Difference	Target compound purity specification is 1-4% higher than comparator salt forms
Conditions	Commercial vendor specifications (TCI, AKSci, Aladdin)

Why This Matters

The higher guaranteed purity of the dihydrochloride salt supports its preferential selection as an analytical reference standard for HPLC, GC, and LC-MS/MS quantification in complex matrices such as hair dye formulations and waterpipe smoke.

Stability and Handling Requirements

2,4-Diaminoanisole dihydrochloride exhibits specific handling requirements documented by TCI: the compound is light-sensitive and hygroscopic, requiring storage under inert gas at room temperature (<15°C) in a cool, dark place . In comparison, the sulfate salt (CAS 39156-41-7) is described as weakly acidic with water solubility and darkens on exposure to light [1]. The dihydrochloride salt's combination of hygroscopicity and light sensitivity necessitates controlled storage conditions that differ from those of the sulfate form, directly impacting procurement decisions for long-term stability and experimental reproducibility.

Storage stability

Data to verify

Light-sensitive; hygroscopic; requires inert gas storage at controlled room temperature.

Procurement planning must account for inert-atmosphere handling.

Vendor-documented requirements; sulfate salt may lack this constraint.

Evidence Dimension	Storage and stability profile
Target Compound Data	Light-sensitive; hygroscopic; requires storage under inert gas at <15°C
Comparator Or Baseline	2,4-Diaminoanisole sulfate: darkens on exposure to light; water soluble; weakly acidic
Quantified Difference	Target compound requires inert atmosphere; sulfate salt does not have this requirement explicitly stated
Conditions	Vendor technical datasheets and chemical databases

Why This Matters

Procurement decisions must account for the dihydrochloride salt's stringent storage requirements (inert gas, controlled temperature) to maintain compound integrity, a factor that may not apply to alternative salt forms.

• [1] CAMEO Chemicals: 2,4-DIAMINOANISOLE SULFATE. Physical description and reactivity. View Source

Analytical Reference Standard for HPLC and LC-MS/MS

2,4-Diaminoanisole dihydrochloride is explicitly designated and utilized as an analytical reference standard for the determination of the analyte in mainstream waterpipe smoke via LC-ESI-MS/MS and in haircolor products by HPLC . While the free base (CAS 615-05-4) is also available as an analytical standard, the dihydrochloride salt is often preferred in certain validated methods, such as diazotization-based spectrophotometric assays where the hydrochloride counterion facilitates the reaction . The Chinese national standard SN/T 3529-2013 specifically includes 2,4-diaminoanisole (the parent amine) among the analytes determined by LC-MS/MS in oxidative hair dye products [1].

Analytical standard use

Reported

Validated for LC-ESI-MS/MS in waterpipe smoke and HPLC in hair color products. SN/T 3529-2013 includes parent amine.

Supports regulatory method development and compliance testing.

Hydrochloride counterion may facilitate diazotization-based assays.

Evidence Dimension	Suitability as analytical reference standard
Target Compound Data	Validated for use in LC-ESI-MS/MS and HPLC methods for waterpipe smoke and hair dye analysis
Comparator Or Baseline	2,4-Diaminoanisole free base: also available as analytical standard; dihydrochloride salt may be preferred in specific diazotization-based assays
Quantified Difference	Not applicable (qualitative method suitability difference)
Conditions	Analytical chemistry applications

Why This Matters

The dihydrochloride salt's established role as a certified reference material in validated analytical methods provides a procurement rationale for laboratories developing regulatory compliance assays for hair dye and consumer product testing.

• [1] Chinese National Standard SN/T 3529-2013: Determination of 2,4-diaminophenol, 2,3-diaminophenol and 2,4-diaminoanisole in hair dyes for import and export. View Source

Dermal Absorption and Genotoxicity Profile

About 2–4% of a dermal dose of 2,4-diaminoanisole is absorbed by humans, monkeys, and rats, with complete oral absorption observed in rats [1]. The compound is genotoxic in vitro, producing gene mutations and chromosomal damage in bacterial and mammalian cell assays [2]. Notably, neither 2,4-diaminoanisole nor its sulfate salt induced micronuclei, sperm abnormalities, or dominant lethal mutations in rodents in vivo, indicating that in vitro genotoxicity does not translate to systemic in vivo mutagenicity under the conditions tested [3]. This class-level evidence underscores the compound's regulatory classification (IARC Group 2B) and informs safety protocols for handling and formulation.

Dermal absorption

Class-level

2–4% dermal absorption; in vitro genotoxicity positive; in vivo rodent assays negative for micronuclei and sperm abnormalities.

Context-dependent: informs occupational exposure protocols and handling review.

Class-level inference applied; compound-specific in vivo data remain limited.

Evidence Dimension	Dermal absorption and genotoxicity profile
Target Compound Data	2-4% dermal absorption; in vitro genotoxicity positive; in vivo mammalian assays negative
Comparator Or Baseline	Class-level data for 2,4-diaminoanisole and its sulfate salt
Quantified Difference	No direct comparator data; class-level inference applied
Conditions	In vitro bacterial and mammalian cell assays; in vivo rodent studies

Why This Matters

The dermal absorption rate and genotoxicity profile directly impact occupational exposure limits, personal protective equipment requirements, and regulatory compliance in procurement and use.

• [1] IARC Monographs Volume 79: Summary of Data Reported and Evaluation. Dermal absorption data. View Source
• [2] IARC Monographs Volume 79: Genotoxicity summary. View Source
• [3] IARC Monographs Volume 27: 2,4-Diaminoanisole and 2,4-Diaminoanisole Sulphate. In vivo mammalian assay results. View Source

2,4-Diaminoanisole Dihydrochloride: Application Scenarios

Reference Standard for HPLC and LC-MS/MS Analysis

The high purity (>99.0%) and established analytical utility of 2,4-diaminoanisole dihydrochloride make it a preferred reference standard for quantifying this compound in complex matrices. Validated methods exist for its determination in mainstream waterpipe smoke using LC-ESI-MS/MS and in hair color products by HPLC [1][2]. Procurement for this scenario is driven by the need for a certified, high-purity material that meets regulatory method requirements, such as those outlined in Chinese national standard SN/T 3529-2013.

Hair Dye Formulation and Mutagenicity Screening

Given the documented time-dependent mutagenicity of oxidative mixtures containing 2,4-diaminoanisole dihydrochloride, this compound serves as a critical test article for assessing the genotoxic potential of new hair dye formulations. The direct comparative Ames test data [1] provide a benchmark for evaluating alternative couplers and optimizing preincubation conditions to minimize mutagenic risk. Procurement is essential for R&D laboratories conducting safety-by-design studies on oxidative hair coloring products.

Mechanistic Studies of Carcinogenicity and Genotoxicity

2,4-Diaminoanisole dihydrochloride, as a representative aromatic amine with well-characterized in vitro genotoxicity and in vivo carcinogenicity in animal models [1], is a valuable tool compound for investigating mechanisms of amine-induced DNA damage, metabolic activation pathways, and thyroid carcinogenesis. The compound's Group 2B IARC classification and defined dermal absorption rate (2-4%) [2] support its use in toxicological and pharmacological research focused on chemical safety assessment.

Application

Selection Property

Validation Focus

HPLC and LC-MS/MS reference standard

Certified high purity (>99.0%)

Method validation and matrix-specific quantification

Oxidative hair dye mutagenicity screening

Time-dependent Ames test response

Coupler safety assessment and formulation optimization

Carcinogenicity mechanism studies

IARC Group 2B classification, dermal absorption rate

DNA damage pathway analysis and metabolic activation profiling

• [1] Burnett, C., et al. 'Studies on the potential mutagenicity of p-phenylenediamine in oxidative hair dye mixtures.' Mutation Research, 1990, 241(3), 313-323. View Source
• [2] IARC Monographs Volume 79: Summary of Data Reported and Evaluation. View Source